Cas no 497823-90-2 (2-ALLYL-6-(((3-MERCAPTO-5-(2-PYRIDINYL)-4H-1,2,4-TRIAZOL-4-YL)IMINO)ME)PHENOL)

• Product Name: 2-ALLYL-6-(((3-MERCAPTO-5-(2-PYRIDINYL)-4H-1,2,4-TRIAZOL-4-YL)IMINO)ME)PHENOL
• CAS No: 497823-90-2
• MF: C₁₇H₁₅N₅OS
• MW: 337.398901224136
• CID: 6869165
• PubChem ID: 135613340
• Update Time: 2025-04-29

2-ALLYL-6-(((3-MERCAPTO-5-(2-PYRIDINYL)-4H-1,2,4-TRIAZOL-4-YL)IMINO)ME)PHENOL Chemical and Physical Properties

Names and Identifiers

• AKOS005495357
• 656-296-2
• 497823-90-2
• 2-Allyl-6-(((3-mercapto-5-(2-pyridinyl)-4H-1,2,4-triazol-4-YL)imino)ME)phenol
• 4-({(E)-[2-hydroxy-3-(prop-2-en-1-yl)phenyl]methylidene}amino)-5-(pyridin-2-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 4-((3-Allyl-2-hydroxybenzylidene)amino)-3-(pyridin-2-yl)-1H-1,2,4-triazole-5(4H)-thione
• AKOS002175476
• 2-allyl-6-((E)-{[3-(2-pyridinyl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]imino}methyl)phenol
• STK569974
• 2-ALLYL-6-(((3-MERCAPTO-5-(2-PYRIDINYL)-4H-1,2,4-TRIAZOL-4-YL)IMINO)ME)PHENOL

• Inchi： 1S/C17H15N5OS/c1-2-6-12-7-5-8-13(15(12)23)11-19-22-16(20-21-17(22)24)14-9-3-4-10-18-14/h2-5,7-11,23H,1,6H2,(H,21,24)/b19-11+
• InChI Key： XQIRIPNTUZJMAG-YBFXNURJSA-N
• SMILES： S=C1NN=C(C2C=CC=CN=2)N1/N=C/C1=CC=CC(CC=C)=C1O

Computed Properties

• Exact Mass: 337.09973129Da
• Monoisotopic Mass: 337.09973129Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų